Cas no 22524-99-8 (3H-1,2,4-Triazole-3-thione,4,5-dihydro-)

• Product name: 3H-1,2,4-Triazole-3-thione,4,5-dihydro-
• CAS No: 22524-99-8
• MF: C₂H₃N₃S
• MW: 101.13032
• CID: 268260
• PubChem ID: 3034333

3H-1,2,4-Triazole-3-thione,4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,4,5-dihydro-
• 3,4-dihydro-1,2,4-triazole-5-thione
• 4,5-Dihydro-3H-1,2,4-triazole-3-thione
• AKOS006358634
• EINECS 245-051-1
• CAEQSGPURHVZNG-UHFFFAOYSA-N
• SCHEMBL11890165
• 3-thioxo-1,2,4-triazoline
• 3H-1,2,4-Triazole-3-thione, 4,5-dihydro-
• SCHEMBL3901810
• 22524-99-8
• NS00027206
• 1,2,4-triazoline-3-thione
• DTXSID2066806

• Inchi： InChI=1S/C2H3N3S/c6-2-3-1-4-5-2/h1H2,(H,3,6)
• InChI Key： CAEQSGPURHVZNG-UHFFFAOYSA-N
• SMILES： S=C1NCN=N1

Computed Properties

• Exact Mass: 101.00489
• Monoisotopic Mass: 101.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 97
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• Density: 1.73
• Boiling Point: 120.9°C at 760 mmHg
• Flash Point: 26.9°C
• Refractive Index: 1.832
• PSA: 36.75